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Compound of Interest

Compound Name: 3,5-dimethylbenzenesulfonic Acid

Cat. No.: B102892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical properties of

3,5-dimethylbenzenesulfonic acid. The information is curated for researchers, scientists, and

professionals in drug development, with a focus on delivering precise data, experimental

context, and clear visual representations of key processes.

Core Chemical Properties
3,5-Dimethylbenzenesulfonic acid, with the CAS number 18023-22-8, is an aromatic sulfonic

acid. Its structure consists of a benzene ring substituted with two methyl groups at the 3 and 5

positions and a sulfonic acid group.[1] This substitution pattern imparts specific steric and

electronic characteristics that influence its reactivity.

Physicochemical Data
Quantitative data for 3,5-dimethylbenzenesulfonic acid is not extensively available in public

literature. For comparative purposes, data for its isomers, 2,4-dimethylbenzenesulfonic acid

and 2,5-dimethylbenzenesulfonic acid, are presented below.
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Property
3,5-
Dimethylbenzenes
ulfonic Acid

2,4-
Dimethylbenzenes
ulfonic Acid

2,5-
Dimethylbenzenes
ulfonic Acid

Molecular Formula C₈H₁₀O₃S C₈H₁₀O₃S C₈H₁₀O₃S

Molecular Weight 186.23 g/mol [1] 186.23 g/mol 186.23 g/mol

CAS Number 18023-22-8[1] 88-61-9[1] 609-54-1[1]

Melting Point Data not available 61–62 °C[1] 86 °C[1]

Boiling Point Data not available Data not available Data not available

Density Data not available Data not available Data not available

pKa

Estimated to be in the

range of -2 to -6

(typical for sulfonic

acids)[1]

Data not available Data not available

LogD Data not available -1.09[1] Data not available

Spectroscopic Data
Detailed spectroscopic data for 3,5-dimethylbenzenesulfonic acid is not readily available.

However, general spectral characteristics for dimethylbenzenesulfonic acids can be described:

¹H NMR: Aromatic protons are expected to appear in the range of δ 7.6–8.3 ppm.[1] The

methyl protons will show a characteristic singlet peak.

¹³C NMR: Signals for the aromatic carbons and the methyl carbons would be expected in

their typical regions.

IR Spectroscopy: The presence of the sulfonic acid group is confirmed by strong S=O

stretching vibrations around 1208 cm⁻¹ and 1120 cm⁻¹.[1]
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Synthesis of 3,5-Dimethylbenzenesulfonic Acid via
Sulfonation of m-Xylene
A common method for the synthesis of 3,5-dimethylbenzenesulfonic acid is the electrophilic

aromatic substitution of 3,5-dimethylbenzene (m-xylene) using a sulfonating agent like sulfuric

acid or oleum.[1] The regioselectivity of this reaction is crucial. Sulfonation of m-xylene

primarily yields the 2,4- and 2,6-isomers, with the 3,5-isomer being a minor product under

typical kinetic control due to steric hindrance. However, under conditions of thermodynamic

control (higher temperatures, longer reaction times), isomerization can lead to an increased

proportion of the more stable 3,5-isomer.

General Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dropping funnel,

and a reflux condenser, place a measured amount of m-xylene.

Addition of Sulfonating Agent: Cool the flask in an ice bath. Slowly add a stoichiometric

excess of concentrated sulfuric acid or fuming sulfuric acid (oleum) dropwise from the

dropping funnel with continuous stirring. The temperature should be carefully controlled to

prevent unwanted side reactions and excessive formation of other isomers.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then heated to a specific temperature (e.g., 80-120°C) for a set period to

promote the formation of the thermodynamically favored 3,5-isomer.[1] Reaction progress

can be monitored by techniques such as thin-layer chromatography (TLC).

Workup: After completion, the reaction mixture is cooled and carefully poured onto crushed

ice. This precipitates the sulfonic acid.

Purification: The crude product is collected by filtration and can be purified by

recrystallization from a suitable solvent, such as water or an aqueous ethanol mixture.

Further purification can be achieved by ion-exchange chromatography.[1]
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Synthesis Workflow of 3,5-Dimethylbenzenesulfonic
Acid
The following diagram illustrates the general workflow for the synthesis of 3,5-
dimethylbenzenesulfonic acid from m-xylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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